1-(2-Methoxyphenoxy)-3-methyl-2-butanamine

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 1-(2-methoxyphenoxy)-3-methylbutan-2-amine
• InChI: InChI=1S/C12H19NO2/c1-9(2)10(13)8-15-12-7-5-4-6-11(12)14-3/h4-7,9-10H,8,13H2,1-3H3
• InChI Key: MXPQLUKMJYCGBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(COC1=CC=CC=C1OC)N

Description

The compound identified by the registry number “MFCD11902791” is a chemical substance with unique properties and applications. This compound is often studied for its potential uses in various scientific fields, including chemistry, biology, and industry. Understanding its structure, preparation methods, and reactions is crucial for leveraging its full potential.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “MFCD11902791” involves specific chemical reactions and conditions. While the exact synthetic route may vary, it typically includes the following steps:

Initial Reactants: The process begins with the selection of appropriate starting materials, which are chosen based on the desired chemical structure of the final compound.

Reaction Conditions: The reactions are carried out under controlled conditions, including temperature, pressure, and pH, to ensure the desired chemical transformations occur.

Purification: After the reaction, the product is purified using techniques such as crystallization, distillation, or chromatography to obtain the pure compound.

Industrial Production Methods

In an industrial setting, the production of “MFCD11902791” is scaled up to meet demand. This involves optimizing the reaction conditions and using large-scale equipment to ensure consistent quality and yield. The industrial process may also include additional steps for quality control and safety.

Chemical Reactions Analysis

Types of Reactions

“MFCD11902791” undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving “MFCD11902791” typically require specific reagents and conditions:

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Catalysts: Catalysts like palladium on carbon or platinum may be employed to facilitate certain reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

“MFCD11902791” has a wide range of scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research explores its potential therapeutic applications and effects on biological systems.

Industry: The compound is utilized in industrial processes, including the production of materials and chemicals.

Mechanism of Action

The mechanism of action of “MFCD11902791” involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Understanding these interactions is crucial for developing its applications in medicine and biology.